4-(3-Chloro-4-fluorophenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7ClFNO4/c14-10-5-7(2-4-11(10)15)8-1-3-9(13(17)18)12(6-8)16(19)20/h1-6H,(H,17,18)
• InChI Key: NXSZOOXOPULYPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7ClFNO4
• DSSTOX Substance ID: DTXSID90690555
• Molecular Weight: 295.65 g/mol
• CAS RN: 1261968-69-7

Description

4-(3-Chloro-4-fluorophenyl)-2-nitrobenzoic acid, 95% (hereafter referred to as 4-CFP-2-NBA) is an aromatic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 66-67°C and a molecular weight of 294.58 g/mol. 4-CFP-2-NBA is soluble in water, ethanol, and methanol and is insoluble in ether and acetone. It has been used in a variety of scientific research applications, including organic synthesis, drug design, and medicinal chemistry.

Scientific Research Applications

4-CFP-2-NBA has been used in a variety of scientific research applications. It has been used as a model compound in the study of the mechanism of action of the enzyme nitroreductase. It has also been used in the study of the binding of small molecules to DNA. In addition, 4-CFP-2-NBA has been used in the synthesis of a variety of organic compounds, including quinolone antibiotics, polycyclic aromatic hydrocarbons, and polyethers.

Mechanism of Action

4-CFP-2-NBA is a substrate for the enzyme nitroreductase. Nitroreductase is an enzyme that catalyzes the reduction of nitroaromatic compounds to their corresponding hydroxylamines. In the presence of nitroreductase, 4-CFP-2-NBA is reduced to the corresponding hydroxylamine, which is then further metabolized to form a variety of products.
Biochemical and Physiological Effects
4-CFP-2-NBA has been shown to have a variety of biochemical and physiological effects. In in vitro studies, 4-CFP-2-NBA has been shown to inhibit the growth of a variety of bacteria and fungi. In addition, 4-CFP-2-NBA has been shown to have cytotoxic effects on a variety of cancer cell lines. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The use of 4-CFP-2-NBA in laboratory experiments has a number of advantages and limitations. One advantage is that it is a relatively inexpensive compound that is readily available. It is also soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. However, 4-CFP-2-NBA is a potentially hazardous compound, and it should be handled with care. In addition, it has a relatively low solubility in water, which may limit its use in some experiments.

Future Directions

There are a number of potential future directions for the use of 4-CFP-2-NBA in scientific research. One potential future direction is the development of new synthetic methods for the synthesis of 4-CFP-2-NBA. In addition, further research into the biochemical and physiological effects of 4-CFP-2-NBA could lead to the development of new drugs and therapeutic agents. Finally, further research into the binding of 4-CFP-2-NBA to DNA could lead to the development of new methods for gene manipulation.

Synthesis Methods

4-CFP-2-NBA can be synthesized by the reaction of 4-chloro-4-fluorobenzaldehyde with 2-nitrobenzoyl chloride in the presence of pyridine as a catalyst. The reaction is carried out in a two-phase system consisting of an aqueous phase and an organic phase. The reaction is heated to a temperature of 80°C for 1 hour, and the product is then extracted with ethyl acetate. The product is then purified by recrystallization from ethanol.